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Compound of Interest

Compound Name: Silver;pentanoate

Cat. No.: B15475829

CAS Number: 35363-46-3

This technical guide provides an in-depth overview of silver pentanoate, also known as silver
valerate, a compound of interest for researchers, scientists, and drug development
professionals. This document outlines its chemical properties, experimental protocols for its
synthesis, and explores its potential applications, particularly in the realm of drug delivery and
antimicrobial research.

Chemical and Physical Properties

Silver pentanoate is a silver salt of pentanoic acid.[1][2] Its fundamental properties are
summarized in the table below for easy reference and comparison.
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Property Value Source
CAS Number 35363-46-3 [1]
Molecular Formula C5H9Ag0O2 [1]
Molecular Weight 208.99 g/mol [1]
IUPAC Name silver;pentanoate [1]

Silver(l) pentanoate, Silver

Synonyms [1]
valerate

Physical Form Solid [3]
2-8°C, in a dark, inert

Storage Temperature [3]
atmosphere

Experimental Protocols

The synthesis of silver carboxylates, including silver pentanoate, can be achieved through
various methods. A common and straightforward approach involves the reaction of a silver salt
with the corresponding carboxylic acid.

Synthesis of Silver Pentanoate from Silver Oxide

This protocol describes a facile, single-step method for preparing silver pentanoate by reacting
pentanoic acid with silver oxide at room temperature. This method offers advantages such as
the use of a low-cost silver source and the elimination of alkali base or mineral acid impurities.

Materials:

Pentanoic acid (Valeric acid)[2]

Silver oxide (Agz0)

Aromatic hydrocarbon solvent (e.g., toluene, o-xylene)

Methanol (for precipitation)
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Procedure:

aromatic hydrocarbon solvent.

In a suitable reaction vessel, dissolve a specific molar quantity of pentanoic acid in an

e Slowly add a stoichiometric amount of silver oxide powder to the mixture while stirring at

room temperature.

o Continue stirring for approximately 60 minutes. The black silver oxide will dissolve, forming a

brownish solution, indicating the formation of silver pentanoate.

» To precipitate the silver pentanoate, add a sufficient volume of methanol to the reaction

mixture.

e Collect the resulting white to light brown precipitate by filtration.

Logical Workflow for Synthesis:
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Dry the collected solid to obtain pure silver pentanoate.
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Workflow for the synthesis of silver pentanoate.
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Applications in Drug Development

Silver compounds have a long history of use as antimicrobial agents.[4][5] Modern research
focuses on leveraging silver, often in nanoparticle form, for targeted drug delivery and
enhanced therapeutic efficacy. Silver pentanoate, as a silver carboxylate, can serve as a
precursor for the synthesis of silver nanoparticles or be incorporated into drug delivery
systems.

The antimicrobial action of silver is primarily attributed to the release of bioactive silver ions
(Ag+), which can interact with bacterial and fungal cell membranes, leading to the denaturation
of key enzyme systems.[4] Silver nanoparticles (AgNPs) exhibit unique properties due to their
high surface-area-to-volume ratio, which can enhance their antimicrobial and anti-inflammatory
activities.[4][6]

Potential Signaling Pathway Involvement

While specific signaling pathways for silver pentanoate are not extensively documented, the
biological effects of silver ions and silver nanopatrticles are known to involve interactions with
various cellular components. The antimicrobial mechanism, for instance, involves the disruption
of bacterial cell membranes and interference with essential proteins and DNA. In the context of
drug delivery for cancer therapy, silver nanoparticles can be designed to respond to the tumor
microenvironment, such as low pH, to trigger drug release.[7]

Hypothetical Signaling Pathway for AQNP-mediated Drug Delivery:
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Hypothetical pathway for AQNP-mediated drug delivery.

The development of drug-loaded silver nanopatrticles is an active area of research, with studies
exploring their use in treating conditions like inflammatory bowel disease.[8] The "green
synthesis" of silver nanoparticles using reducing and capping agents like sugars is a promising
approach for creating biocompatible drug delivery systems.[8]
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Conclusion

Silver pentanoate is a versatile compound with a confirmed CAS number of 35363-46-3. Its
synthesis is straightforward, and it holds significant potential as a precursor for silver-based
nanomaterials with applications in drug delivery and as an antimicrobial agent. Further
research into the specific biological interactions and signaling pathways of silver pentanoate
and its derivatives will be crucial for fully realizing its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15475829?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/silver-pentanoate
https://en.wikipedia.org/wiki/Valeric_acid
https://www.sigmaaldrich.com/JP/ja/product/ambeedinc/ambh97b9f7e7?context=bbe
https://www.rroij.com/open-access/role-of-silvernano-particles-in-drug-discovery-research-.pdf
https://www.rroij.com/open-access/role-of-silvernano-particles-in-drug-discovery-research-.php?aid=70287
https://www.researchgate.net/publication/369912768_APPLICATIONS_OF_SILVER_BASED_PREPARATIONS_FROM_CONVENTIONAL_TO_NOVEL_DRUG_DELIVERY_-A_REVIEW
https://pmc.ncbi.nlm.nih.gov/articles/PMC12110216/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12110216/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10295628/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10295628/
https://www.benchchem.com/product/b15475829#silver-pentanoate-cas-number
https://www.benchchem.com/product/b15475829#silver-pentanoate-cas-number
https://www.benchchem.com/product/b15475829#silver-pentanoate-cas-number
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15475829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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